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Compound of Interest

4-Chloro-2-
Compound Name:
(difluoromethyl)pyridine

CAS No.: 1193104-11-8

Cat. No.: B1493966

Get Quote

Executive Summary

4-Chloro-2-(difluoromethyl)pyridine (CAS: 1193104-11-8) is a specialized heterocyclic
building block widely utilized in the synthesis of agrochemicals and pharmaceutical candidates.
[1][2] Its structural value lies in the difluoromethyl (

) moiety, which functions as a lipophilic hydrogen bond donor—a bioisostere for hydroxyl or
thiol groups that enhances metabolic stability and membrane permeability.[2]

However, the combination of the pyridine core and halogenated substituents presents specific
safety challenges.[2] This compound exhibits acute toxicity (oral, dermal, inhalation) and
significant irritation potential.[2][3] Furthermore, while the

group is chemically robust, thermal decomposition or extreme acidic hydrolysis can
theoretically release hydrogen fluoride (HF), necessitating rigorous emergency protocols.[2]
This guide synthesizes field-proven handling strategies with toxicological data to ensure
researcher safety and data integrity.
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Physicochemical Identity & Hazard Profile[2][3][4]
hemical Identi

Parameter Detail
Chemical Name 4-Chloro-2-(difluoromethyl)pyridine
CAS Number 1193104-11-8

Molecular Formula

Molecular Weight 163.55 g/mol

_ Low-melting solid or liquid (depending on
Physical State )
purity/polymorph)

Soluble in organic solvents (DCM, EtOAc,

Solubility . .
DMSO); limited water solubility.[1][2]

GHS Hazard Classification

Based on structural analogs and available safety data, the compound is classified as Warning.

[2]

Hazard Category Code Description

Harmful if swallowed, in
Acute Toxicity H302, H312, H332 contact with skin, or inhaled.[2]

[4]

Causes skin irritation.[2][3][4]

Skin Irritation H315
[51[6]
o Causes serious eye irritation.
Eye Irritation H319
[21[31[5]
May cause respiratory
STOT-SE H335

irritation.[2][5]

Strategic Handling & Storage
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Expert Insight: The primary degradation pathway for halogenated pyridines is oxidative N-oxide
formation or hydrolysis of the C-CI bond under moist, acidic conditions.[2] The difluoromethyl
group is generally stable but susceptible to radical defluorination under high-energy UV
conditions.[2]

Storage Architecture[2]

o Atmosphere: Store under an inert atmosphere (Argon or Nitrogen).[2] Oxygen promotes slow
N-oxidation, which alters reactivity in metal-catalyzed cross-couplings.[2]

o Temperature: Refrigeration (

) is recommended to inhibit slow hydrolysis and volatilization.[2]

o Container: Amber glass vials with Teflon-lined caps. Avoid metal containers unless
passivated, as trace acidity can corrode metal, leaching ions that poison Pd-catalysts in
subsequent steps.[2]

Material Compatibility
o Compatible: Glass, Teflon (PTFE), PFA.[2]

¢ Incompatible: Strong oxidizing agents (peroxides, permanganates), strong acids (risk of HF
evolution), and alkali metals.[2]

Operational Protocols
Personal Protective Equipment (PPE) Matrix

Standard nitrile gloves often provide insufficient permeation resistance for pyridine derivatives.

[2]

e Primary Barrier:Laminate Film (Silver Shield/4H) or Viton gloves are the gold standard for
prolonged handling.[2]

e Secondary Barrier (Splash Protection): Double-layered Nitrile gloves (minimum thickness
0.11 mm) are acceptable only for momentary manipulation (e.g., weighing), provided they
are changed immediately upon contamination.[2]
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o Respiratory: Work strictly within a certified chemical fume hood.[2][7] If working outside
containment (e.g., spill cleanup), a full-face respirator with organic vapor/acid gas cartridges
is required.[2]

Safe Transfer & Reaction Setup (Workflow)

The following diagram illustrates the decision logic for safe handling, emphasizing the
"Stop/Go" checks that prevent exposure and chemical degradation.
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Receipt of Chemical
(CAS: 1193104-11-8)

Inspection:
Check Seal & Physical State

Storage:
Refrigerate (2-8°C)
Under Argon/N2

Ready for Use?

Preparation:
Warm to RT in Desiccator
(Prevent Condensation)

:

Transfer in Fume Hood:

Double Nitrile or Laminate Gloves

Weighing/Dispensing:
Avoid Metal Spatulas
Use Glass/PTFE

i

Reaction Setup:
Inert Atmosphere
(Suzuki/Buchwald/SNAr)

i

Waste Disposal:

Halogenated Organic Waste
(Do NOT mix with Oxidizers)

Click to download full resolution via product page
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Caption: Workflow for the safe receipt, storage, and experimental application of 4-Chloro-2-
(difluoromethyl)pyridine.

Decontamination & Spill Management|[2]
o Evacuate: Clear the immediate area of non-essential personnel.

¢ Ventilate: Ensure fume hood sash is lowered or lab ventilation is at maximum.

o Neutralize: Adsorb liquid spills with vermiculite or sand.[2] Do not use combustible materials
(sawdust).[2]

o Clean: Wash the surface with a dilute soap solution followed by water.[2] Collect all waste in
a dedicated "Halogenated Organic” container.

Synthetic Utility & Reactivity Context
Researchers typically employ this compound for its C-Cl handle.[2]
» Nucleophilic Aromatic Substitution (

): The electron-deficient pyridine ring activates the 4-chloro position, allowing displacement
by amines, alkoxides, or thiols.[2]

o Safety Note: These reactions often require base (e.g.,

).[2] Exothermic runaways are possible; add reagents slowly.[2]

e Cross-Coupling: Palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig aminations.[2]

o Safety Note: The difluoromethyl group is stable under standard coupling conditions, but
avoid strongly reducing conditions which might defluorinate the side chain.[2]

Emergency Response (Medical & Fire)
First Aid[2]

 Inhalation: Move to fresh air immediately. If breathing is difficult, administer oxygen.[2]
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o Skin Contact:Critical: Wash with soap and water for 15 minutes.[2][6] If redness persists,
consider the possibility of HF burn (if decomposition occurred) and apply Calcium Gluconate
gel as a precaution if available.[2]

o Eye Contact: Rinse cautiously with water for 15 minutes.[2][5][6] Remove contact lenses.[2]
[5][6][8] Seek urgent medical attention.

Firefighting
e Hazards: Emits toxic fumes under fire conditions: Carbon oxides, Nitrogen oxides (
), Hydrogen Chloride (HCI), and Hydrogen Fluoride (HF).[2]
o Extinguishing Media: Dry chemical,
, or alcohol-resistant foam.[2] Do not use a solid water stream (may scatter the chemical).[2]

» Special Gear: Firefighters must wear self-contained breathing apparatus (SCBA) with full
face-piece operated in positive pressure mode to prevent HF inhalation.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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